Cas no 99367-59-6 (5-phenyl-1,3,4-oxadiazole-2-carbohydrazide)

• Product Name: 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide
• CAS No: 99367-59-6
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD00176931
• CID: 4667895
• Update Time: 2025-05-23

5-phenyl-1,3,4-oxadiazole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide
• 1,3,4-Oxadiazole-2-carboxylic acid, 5-phenyl-, hydrazide

• MDL： MFCD00176931
• Inchi： 1S/C9H8N4O2/c10-11-7(14)9-13-12-8(15-9)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,14)
• InChI Key： SVYAUJBFTYCAKJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NN=C1C(NN)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide

Recent Advances in the Study of 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide (CAS: 99367-59-6): A Promising Scaffold in Medicinal Chemistry

The compound 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide (CAS: 99367-59-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by the presence of a 1,3,4-oxadiazole ring, has been extensively studied for its potential applications in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. Recent studies have highlighted its ability to interact with various biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers explored the antimicrobial activity of 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide derivatives against a panel of multidrug-resistant bacterial strains. The results demonstrated significant inhibitory effects, particularly against *Staphylococcus aureus* and *Escherichia coli*, with minimum inhibitory concentrations (MICs) in the range of 2–8 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking simulations and in vitro assays.

Another groundbreaking study, published in *Bioorganic & Medicinal Chemistry Letters*, investigated the anticancer potential of 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide derivatives. The researchers synthesized a series of analogs and evaluated their cytotoxicity against human cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The lead compound exhibited potent antiproliferative activity, with IC50 values ranging from 1.5 to 3.2 µM. Mechanistic studies revealed that the compound induced apoptosis via the mitochondrial pathway, further supported by flow cytometry and Western blot analysis.

Beyond its antimicrobial and anticancer properties, 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide has also shown promise as an anti-inflammatory agent. A 2022 study in *European Journal of Pharmacology* reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study suggested that the compound's anti-inflammatory effects were mediated through the inhibition of NF-κB signaling, a key pathway in inflammatory responses.

The synthetic accessibility of 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide further enhances its appeal as a scaffold for drug development. Recent advancements in synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have enabled the efficient production of diverse derivatives with improved pharmacological profiles. For instance, a 2023 study in *Tetrahedron Letters* described a one-pot synthesis of 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide derivatives using eco-friendly catalysts, achieving high yields and reduced reaction times.

Despite these promising findings, challenges remain in the clinical translation of 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Future research directions may include the development of prodrug strategies or nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy.

In conclusion, 5-phenyl-1,3,4-oxadiazole-2-carbohydrazide (CAS: 99367-59-6) represents a highly versatile scaffold with broad applications in medicinal chemistry. Its demonstrated antimicrobial, anticancer, and anti-inflammatory activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further drug discovery efforts. Continued research into its mechanistic underpinnings and optimization of its pharmacological properties will be critical to unlocking its full therapeutic potential.